Ezetimibe Impurity 8 Enantiomer
Ezetimibe Impurity 8 Enantiomer
An impurity of Ezetimibe. Ezetimibe inhibits intestinal cholesterol absorption by preventing cholesterol uptake by the Niemann-Pick C1-like 1 (NPC1L46) protein, a cholesterol transporter located in the apical membrane of enterocytes.
Brand Name:
Vulcanchem
CAS No.:
404874-93-7
VCID:
VC0194575
InChI:
InChI=1S/C20H18FNO4/c21-16-11-9-15(10-12-16)18(23)7-4-8-19(24)22-17(13-26-20(22)25)14-5-2-1-3-6-14/h1-3,5-6,9-12,17H,4,7-8,13H2/t17-/m0/s1
SMILES:
C1C(N(C(=O)O1)C(=O)CCCC(=O)C2=CC=C(C=C2)F)C3=CC=CC=C3
Molecular Formula:
C20H18FNO4
Molecular Weight:
355.37
Ezetimibe Impurity 8 Enantiomer
CAS No.: 404874-93-7
Impurities
VCID: VC0194575
Molecular Formula: C20H18FNO4
Molecular Weight: 355.37
Purity: > 95%
| CAS No. | 404874-93-7 |
|---|---|
| Product Name | Ezetimibe Impurity 8 Enantiomer |
| Molecular Formula | C20H18FNO4 |
| Molecular Weight | 355.37 |
| IUPAC Name | 1-(4-fluorophenyl)-5-[(4R)-2-oxo-4-phenyl-1,3-oxazolidin-3-yl]pentane-1,5-dione |
| Standard InChI | InChI=1S/C20H18FNO4/c21-16-11-9-15(10-12-16)18(23)7-4-8-19(24)22-17(13-26-20(22)25)14-5-2-1-3-6-14/h1-3,5-6,9-12,17H,4,7-8,13H2/t17-/m0/s1 |
| SMILES | C1C(N(C(=O)O1)C(=O)CCCC(=O)C2=CC=C(C=C2)F)C3=CC=CC=C3 |
| Appearance | White Solid |
| Description | An impurity of Ezetimibe. Ezetimibe inhibits intestinal cholesterol absorption by preventing cholesterol uptake by the Niemann-Pick C1-like 1 (NPC1L46) protein, a cholesterol transporter located in the apical membrane of enterocytes. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 3-[5-(1,5-Dioxo-5-(p-fluophenylpentyl]-4R-phenyl-2-oxazolidinone |
| PubChem Compound | 29979217 |
| Last Modified | Jan 08 2022 |
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